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Compound of Interest

Compound Name: LM985

Cat. No.: B1212392

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential information and a step-by-step framework for the safe disposal of
LM985, a compound identified as flavone acetic acid ester (CAS 87626-56-0), which has been
investigated for its anti-tumor activities.

Important Note: A specific Safety Data Sheet (SDS) for LM985 (flavone acetic acid ester) was
not publicly available at the time of this writing. The following procedures are based on general
best practices for the disposal of laboratory chemical waste and information from related
compounds. It is imperative to consult your institution's Environmental Health and Safety (EHS)
department and, if possible, obtain the specific SDS from the supplier before handling or
disposing of this compound.

Immediate Safety and Handling

Before beginning any disposal procedures, ensure you are wearing the appropriate Personal
Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab
coat. Handle LM985 in a well-ventilated area, preferably within a chemical fume hood, to avoid
inhalation of any dust or vapors.

Quantitative Data Summary

Due to the lack of a specific SDS for LM985, a definitive quantitative data table for disposal
cannot be provided. The following table is a hypothetical example illustrating the type of

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1212392?utm_src=pdf-interest
https://www.benchchem.com/product/b1212392?utm_src=pdf-body
https://www.benchchem.com/product/b1212392?utm_src=pdf-body
https://www.benchchem.com/product/b1212392?utm_src=pdf-body
https://www.benchchem.com/product/b1212392?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1212392?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

information that would typically be found in an SDS and used to guide disposal decisions.

Hypothetical .
Parameter o Relevance to Disposal
Value/Guideline

Indicates that the waste
solution would likely be

pH of 1% Solution 3-4 classified as acidic, requiring
neutralization or specific acid

waste stream disposal.

Suggests the compound is
) o toxic to aquatic life, prohibiting
Aquatic Toxicity (LC50) 1-10 mg/L o o
drain disposal and requiring

hazardous waste collection.[1]

Indicates that the compound

may persist in the
Biodegradability Not readily biodegradable environment, reinforcing the

need for controlled hazardous

waste disposal.

A high flash point suggests it is
_ not a flammable liquid,
Flash Point >100 °C ) )
influencing storage and

segregation of waste.

Step-by-Step Disposal Protocol
The following is a generalized protocol for the disposal of LM985 based on standard laboratory
procedures for chemical waste.

1. Waste Segregation:

e Solid Waste: Collect all solid waste contaminated with LM985, such as weighing papers,
contaminated gloves, and absorbent materials, in a designated hazardous waste container.
This container should be clearly labeled.
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Liquid Waste: Collect all solutions containing LM985 in a separate, sealed, and clearly
labeled hazardous waste container. Do not mix with other waste streams unless explicitly
permitted by your institution's EHS guidelines. If dissolved in a solvent, the entire solution
should be treated as hazardous waste.

Sharps: Any sharps, such as needles or broken glass, contaminated with LM985 must be
disposed of in a designated, puncture-resistant sharps container for chemically contaminated
sharps.

. Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste."

The full chemical name, "LM985 (Flavone Acetic Acid Ester)," and the CAS number, "87626-
56-0," must be written on the label.

Indicate the primary hazards if known (e.g., "Toxic to Aquatic Life").[1]

Keep a log of the contents and their approximate quantities.

. Storage of Waste:

Store waste containers in a designated and secure satellite accumulation area within the
laboratory.

Ensure containers are kept closed except when adding waste.

Store incompatible waste types separately to prevent dangerous reactions.

. Decontamination of Glassware:

All glassware that has come into contact with LM985 should be decontaminated.

Rinse the glassware with a suitable solvent (e.g., acetone or ethanol) and collect the rinsate
as hazardous liquid waste.

After the initial solvent rinse, wash the glassware thoroughly with soap and water.
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5. Final Disposal:

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

e Follow all institutional and local regulations for hazardous waste disposal. Never dispose of
LM985 down the drain or in the regular trash.

Experimental Workflow for Waste Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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